Cas no 1291836-94-6 (6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one)

6-(Pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a heterocyclic compound featuring a fused triazolopyridine core with a pyrrolidinylsulfonyl substituent. This structure imparts unique reactivity and potential biological activity, making it a valuable intermediate in medicinal chemistry and drug discovery. The sulfonamide moiety enhances binding affinity to biological targets, while the triazolopyridine scaffold contributes to metabolic stability and solubility. Its well-defined synthetic pathway allows for scalable production with high purity, supporting research in kinase inhibition and other therapeutic applications. The compound’s balanced physicochemical properties make it suitable for further derivatization in the development of novel pharmacophores.
6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one structure
1291836-94-6 structure
Product Name:6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
CAS No:1291836-94-6
MF:C10H12N4O3S
MW:268.292280197144
CID:5188074
Update Time:2025-10-20

6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
    • 6-(Pyrrolidin-1-ylsulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
    • STL096151
    • 6-pyrrolidin-1-ylsulfonyl-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
    • 6-(Pyrrolidine-1-sulfonyl)-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
    • Inchi: 1S/C10H12N4O3S/c15-10-12-11-9-4-3-8(7-14(9)10)18(16,17)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H,12,15)
    • InChI Key: QYSQLZDMTVUFKU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=NNC(N2C=1)=O)(N1CCCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 579
  • XLogP3: -0.6
  • Topological Polar Surface Area: 90.5

6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM364661-1g
6-(Pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2h)-one
1291836-94-6 95%
1g
$881 2024-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD609847-1g
6-(Pyrrolidin-1-ylsulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
1291836-94-6 97%
1g
¥6111.0 2023-04-03

Additional information on 6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

Comprehensive Overview of 6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one (CAS No. 1291836-94-6)

The compound 6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one (CAS No. 1291836-94-6) is a heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This triazolopyridine derivative is characterized by the presence of a pyrrolidin-1-ylsulfonyl group, which enhances its pharmacological properties. Researchers are particularly interested in this compound for its potential role in drug discovery, especially in the development of novel therapeutic agents targeting various diseases.

One of the most frequently searched questions about 6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is its synthesis method. The compound is typically synthesized through multi-step organic reactions, involving the condensation of appropriate precursors under controlled conditions. The sulfonylation of the triazolopyridine core is a critical step, often achieved using pyrrolidine derivatives as reagents. The purity and yield of the final product are highly dependent on the reaction conditions, making optimization a key focus for chemists.

In the context of drug discovery, 6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one has shown promise as a scaffold for designing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The triazolopyridine core of this compound provides a rigid framework that can interact with the ATP-binding site of kinases, making it a valuable tool for structure-activity relationship (SAR) studies.

Another area of interest is the pharmacokinetic properties of 6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one. Researchers are investigating its absorption, distribution, metabolism, and excretion (ADME) profiles to determine its suitability as a drug candidate. Preliminary studies suggest that the compound exhibits moderate solubility and permeability, which are essential for oral bioavailability. However, further optimization may be required to improve its drug-like properties.

The safety and toxicity of 6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one are also critical considerations. While the compound has not been reported to exhibit severe toxicity, comprehensive in vitro and in vivo studies are necessary to evaluate its potential side effects. This is particularly important given the growing demand for safer and more effective therapeutic agents in the pharmaceutical industry.

From a commercial perspective, 6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is available from several chemical suppliers, often listed under its CAS number 1291836-94-6. The compound is typically offered in small quantities for research purposes, with prices varying depending on purity and supplier. Researchers are advised to verify the certificate of analysis (CoA) before purchasing to ensure quality and consistency.

In summary, 6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one (CAS No. 1291836-94-6) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structure, combined with its promising pharmacological properties, makes it a valuable subject of ongoing research. As the scientific community continues to explore its applications, this compound is likely to play an increasingly important role in the development of new therapeutics.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent